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Compound of Interest

Compound Name: 5-Br-PAPS

Cat. No.: B1200731

Application Notes and Protocols: 5-Br-PAPS
Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Br-PAPS (2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-sulfopropyl)amino]phenol) is a highly
sensitive and water-soluble colorimetric reagent.[1][2] It is widely utilized for the quantitative
determination of various metal ions, most notably zinc (Zn2*).[3][4] Its application is crucial in
diverse fields including biochemistry, clinical diagnostics, and environmental science.[1][2] The
core principle of its function lies in its ability to form a stable and distinctly colored chelate
complex with metal ions in an alkaline environment, allowing for spectrophotometric
guantification.[1][4]

Chemical and Physical Properties

The key properties of the 5-Br-PAPS reagent are summarized below.
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Property Value

References

2-(5-Bromo-2-pyridylazo)-5-[N-

ropyl-N-(3-
Chemical Name propyl-N-(

sulfopropyl)amino]phenol,

disodium salt, dihydrate

[3](5]

Molecular Formula C17H19BrN4Na204S-2H20 [1][5]

Molecular Weight 537.34 g/mol [1][5]
Orange to reddish-brown

Appearance ] [31[5]
crystalline powder

Solubility Water-soluble [1][3]

Optimal pH Range for Zinc

) 75-9.8 [11[3]114]

Chelation

Maximum Absorbance (Amax)
~552 - 560 nm [11[3]114]

of Zinc Complex

Handling and Storage Conditions

Proper handling and storage are critical to maintain the integrity and performance of the 5-Br-

PAPS reagent.
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Reconstituted

Condition Solid Reagent . References
Solutions
2-8°C or Room
Temperature (18-
Storage Temperature ) 2-8°C [51617]
22°C). Check supplier
recommendations.
Working reagent
stable for 30 days at
- Stable for at least 12 )
Stability 2-8°C. Stock solution [51[71[8]
months at 2-8°C.
(R2) stable for 90
days at 2-8°C.
Protect from moisture Store tightly closed to
and light. Keep tightly prevent
Precautions closed. Ensure good contamination. Do not  [5][7][8][9]
ventilation of the work  use if the solution
station. appears turbid.
Wear personal
protective equipment. )
o ] Do not eat, drink, or
Safety Measures Avoid inhalation of [9][10]

dust. Wash hands

after handling.

smoke when using.

Experimental Protocols
Protocol 1: Preparation of 5-Br-PAPS Solutions

This protocol details the preparation of a stock solution and a working solution for use in

colorimetric assays.

Materials:

e 5-Br-PAPS reagent powder

¢ Deionized or distilled water

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.innovativeenzymes.com/product/5-br-paps/?print-products=word
https://sorachim.com/wp-content/uploads/2021/11/ZIN-032B.pdf
https://sorachim.com/product/5-br-paps/
https://www.innovativeenzymes.com/product/5-br-paps/?print-products=word
https://sorachim.com/product/5-br-paps/
http://www.harmony-vos.sk/LABKIT/METODIKY/METODIKY/SUBSTRATY/LKBSDTT40_ZINC.pdf
https://www.innovativeenzymes.com/product/5-br-paps/?print-products=word
https://sorachim.com/product/5-br-paps/
http://www.harmony-vos.sk/LABKIT/METODIKY/METODIKY/SUBSTRATY/LKBSDTT40_ZINC.pdf
https://www.dojindo.com/products/sds/B026.pdf
https://www.dojindo.com/products/sds/B026.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/93832
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Bicarbonate buffer (200 mmol/L, pH 9.8)
e Volumetric flasks

o Pipettes

Procedure:

A. Stock Solution Preparation (1.1 mM)

e Calculate Mass: To prepare 100 mL of a 1.1 mM stock solution, weigh out 0.0591 g of 5-Br-
PAPS powder (MW = 537.34 g/mol ).[1]

o Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 70-80 mL
of deionized or distilled water.

» Mixing: Gently swirl or vortex the flask until the powder is completely dissolved.

e Final Volume: Bring the solution to a final volume of 100 mL with deionized or distilled water.
Mix thoroughly.

o Storage: Store the stock solution at 2-8°C.[8]
B. Working Solution Preparation (0.02 mM)
e From Stock Solution:

o To prepare 10 mL of a 0.02 mM working solution, pipette 0.182 mL of the 1.1 mM stock
solution into a 10 mL volumetric flask.[1]

o Add 9.818 mL of 200 mmol/L Bicarbonate buffer (pH 9.8) to the flask.[1]
o Mix thoroughly. The working solution is now ready for use.
e Direct Preparation:

o To directly prepare 100 mL of a 0.02 mM working solution, weigh out 0.00107 g of 5-Br-
PAPS powder.[1]
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o Dissolve the powder in 100 mL of 200 mmol/L Bicarbonate buffer (pH 9.8).[1]

o Mix until fully dissolved.

Stock Solution Preparation

(Weigh 5-Br-PAPS Powde)
(Dissolve in Deionized Water)
(Bring to Final Volume)

Store at 2-8°C

Dilute for use

Working Solution Preparation

(Pipette Stock Solution)

Gdd Bicarbonate Buffer (pH 9.89
Mix Thoroughly

Ready for Use
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Caption: Workflow for preparing 5-Br-PAPS stock and working solutions.

Protocol 2: Colorimetric Determination of Zinc

This protocol provides a general procedure for the quantification of zinc in samples such as
serum, plasma, and urine.[6]

Materials:

5-Br-PAPS working solution (as prepared in Protocol 1)

Zinc standard solution (e.g., 200 pg/dL)[6]

Samples (serum, plasma, etc.)

Spectrophotometer or microplate reader

Cuvettes or microplate

Procedure:

o Assay Setup: Prepare tubes or microplate wells for a reagent blank, standard, and samples.
» Reagent Addition: Pipette 1000 pL of the 5-Br-PAPS working solution into each cuvette.[6]
o Sample/Standard Addition:

o Reagent Blank: Add 50 pL of distilled water.

o Standard: Add 50 pL of the zinc standard solution.[6]

o Sample: Add 50 pL of the sample.[6]

¢ |ncubation: Mix the contents of each cuvette and incubate for 10 minutes at 25°C or 5
minutes at 37°C.[4][6]
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e Measurement: Measure the absorbance of the standard (A_STD) and the sample
(A_Sample) at 546-560 nm against the reagent blank.[4][6][8]

» Calculation: Calculate the zinc concentration in the sample using the following formula:

o Zinc Concentration = (A_Sample / A_STD) * Concentration of Standard

Zn?* (in sample)

5-Br-PAPS Reagent
(Yellowish)

Click to download full resolution via product page

Zn2*-PAPS Complex Measure Absorbance
(Red) (~560 nm)

Caption: Principle of the 5-Br-PAPS colorimetric assay for zinc detection.

Applications

The primary application of 5-Br-PAPS is the determination of zinc concentrations in various
biological samples.[6][11] It is also used for the detection of other metal ions such as copper
(Cuz*), iron (Fez*), nickel (Ni2*), and cobalt (Co?*).[3]

A novel application involves the detection of nucleic acid amplification.[12] This method relies
on the detection of pyrophosphate, a byproduct of the amplification process. The
pyrophosphate is used to generate hydrogen peroxide, which in turn oxidizes Fe(ll) to Fe(lll).
5-Br-PAPS then forms a colored complex with the Fe(lll), allowing for sensitive colorimetric
detection of the nucleic acid amplification.[12]
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Colorimetric Measurement
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Caption: Workflow for nucleic acid amplification detection using 5-Br-PAPS.

Performance Characteristics

The 5-Br-PAPS assay for zinc is known for its high sensitivity and reliability.
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Parameter Value References
Measuring Range 4 - 2000 pg/dL [6]
Lower Detection Limit 4 pg/dL [6]
EDTA anticoagulant can mask
zinc. No significant
Interferences interference from high levels of  [4][6]
bilirubin, hemoglobin, or
triglycerides.
Troubleshooting
Issue Possible Cause Solution

Low or no color development

Reagent degradation

Ensure proper storage of 5-Br-
PAPS. Prepare fresh working

solutions.

Incorrect pH of the buffer

Verify the pH of the

bicarbonate buffer is 9.8.

Presence of chelating agents
(e.g., EDTA) in the sample

Use serum or heparinized

plasma as the sample.[8]

High background absorbance

Contaminated reagents or

glassware

Use high-purity water and acid-

washed glassware.[8]

Turbid working solution

Do not use if the solution
appears turbid. Prepare a

fresh solution.[8]

For further information or specific applications, please refer to the manufacturer's safety data

sheet and product information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [handling and storage conditions for 5-Br-PAPS
reagent]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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